N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H22N2O2/c20-16(18-14-9-10-14)11-12-5-7-15(8-6-12)19-17(21)13-3-1-2-4-13/h5-8,13-14H,1-4,9-11H2,(H,18,20)(H,19,21)
• InChI Key: BVYIJZHXXDVXHW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide, also known as N-CPMPC, is a cyclic amide derivative which has been extensively studied for its potential applications in research and development. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. Additionally, N-CPMPC has been studied for its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways.

Scientific Research Applications

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been studied for its potential applications in a variety of scientific research areas. In particular, this compound has been studied for its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been found to possess anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been used in the synthesis of various other cyclic amide derivatives, as well as in the development of new drugs and pharmaceuticals.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the nlrp3 inflammasome , which plays a crucial role in the innate immune response.

Mode of Action

If it acts similarly to other nlrp3 inflammasome inhibitors, it likely prevents the assembly or activation of the inflammasome, thereby reducing the production of pro-inflammatory cytokines .

Biochemical Pathways

The NLRP3 inflammasome is part of the innate immune response and is involved in the production of pro-inflammatory cytokines, such as IL-1β . By inhibiting the NLRP3 inflammasome, F5097-0760 could potentially affect these biochemical pathways and reduce inflammation.

Result of Action

The inhibition of the NLRP3 inflammasome by F5097-0760 could lead to a decrease in the production of pro-inflammatory cytokines, potentially reducing inflammation and the associated symptoms .

Advantages and Limitations for Lab Experiments

The main advantage of using N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in laboratory experiments is its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been found to possess a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. However, one limitation of using N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in laboratory experiments is its relatively low yield and purity when synthesized through certain methods.

Future Directions

Given its wide range of biological activities and potential applications in research and development, there are a number of potential future directions for N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide. These include further research into its mechanism of action, its ability to modulate the activity of certain enzymes and receptors, and its ability to act as a substrate for various metabolic pathways. Additionally, further research into the synthesis of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide, as well as its potential applications in the development of new drugs and pharmaceuticals, is also warranted.

Synthesis Methods

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide can be synthesized through a variety of methods, including the reaction of cyclopropylmethyl carbamate with phenylacetic acid, the reaction of cyclopropylmethyl carbamate with cyclopentanecarboxylic acid, and the reaction of cyclopropylmethyl carbamate with cyclopentanecarboxylic anhydride. Each of these reactions produces N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in a slightly different form, with varying yields and purities. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide can also be synthesized from other cyclic amide derivatives, such as N-carbamoylmethylphenylcyclopentanecarboxamide and N-carbamoylmethylphenylcyclopentanecarboxylic acid.